Cas no 1262407-75-9 (1,4-Oxazepane-3-carboxylic acid)

• Product Name: 1,4-Oxazepane-3-carboxylic acid
• CAS No: 1262407-75-9
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5017206
• PubChem ID: 83479248
• Update Time: 2026-02-28

1,4-Oxazepane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepane-3-carboxylic acid

• Inchi： 1S/C6H11NO3/c8-6(9)5-4-10-3-1-2-7-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： VJCZYUDVOCSWKC-UHFFFAOYSA-N
• SMILES： O1CCCNC(C(=O)O)C1

Computed Properties

• Exact Mass: 145.07389321 g/mol
• Monoisotopic Mass: 145.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 145.16
• XLogP3: -2.9
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,4-Oxazepane-3-carboxylic acid

1,4-Oxazepane-3-carboxylic acid (CAS No. 1262407-75-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

1,4-Oxazepane-3-carboxylic acid (CAS No. 1262407-75-9) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its chemical structure, physical properties, and recent applications in drug discovery and development.

Chemical Structure and Synthesis: 1,4-Oxazepane-3-carboxylic acid is a seven-membered heterocyclic compound with a carboxylic acid functional group. The oxazepane ring system is characterized by the presence of an oxygen atom and a nitrogen atom in the ring. The synthesis of 1,4-oxazepane-3-carboxylic acid can be achieved through various routes, including ring-opening reactions of epoxides and aziridines, followed by carboxylation or esterification steps. One common method involves the reaction of an epoxide with ammonia or an amine to form an aziridine intermediate, which is then ring-opened to form the oxazepane ring.

Physical Properties: 1,4-Oxazepane-3-carboxylic acid is a white crystalline solid with a molecular weight of 155.16 g/mol. It is soluble in polar solvents such as water, methanol, and ethanol but has limited solubility in non-polar solvents like hexane. The compound exhibits strong hydrogen bonding capabilities due to the presence of the carboxylic acid group, which contributes to its high melting point (approximately 180°C) and boiling point (decomposition occurs before boiling).

Spectroscopic Properties: The spectroscopic properties of 1,4-oxazepane-3-carboxylic acid are well-characterized. Infrared (IR) spectroscopy shows characteristic peaks at around 1700 cm^-1 for the C=O stretch of the carboxylic acid group and at 3300 cm^-1 for the O-H stretch. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the protons in the oxazepane ring and the carboxylic acid group. The ¹H NMR spectrum typically shows a broad peak around 12 ppm for the carboxylic acid proton and multiplets for the other protons in the ring.

Biological Activity: Recent studies have highlighted the biological activity of 1,4-oxazepane-3-carboxylic acid. One notable application is its use as a scaffold for designing inhibitors of various enzymes involved in disease pathways. For example, derivatives of 1,4-oxazepane-3-carboxylic acid have been shown to inhibit kinases such as PI3K and mTOR, which are key targets in cancer therapy. Additionally, these compounds have demonstrated anti-inflammatory properties by inhibiting cytokine production and reducing oxidative stress.

Mechanism of Action: The mechanism of action of 1,4-oxazepane-3-carboxylic acid-based inhibitors involves binding to specific pockets on target enzymes. The carboxylic acid group often plays a crucial role in forming hydrogen bonds with key residues in the active site, while the oxazepane ring provides additional hydrophobic interactions that enhance binding affinity. This dual interaction mode contributes to the high selectivity and potency observed for these inhibitors.

Clinical Applications: Several derivatives of 1,4-oxazepane-3-carboxylic acid are currently under investigation for their therapeutic potential. For instance, one compound has entered Phase II clinical trials for treating solid tumors by targeting PI3K/mTOR signaling pathways. Preliminary results have shown promising efficacy with manageable side effects. Another derivative is being evaluated for its anti-inflammatory properties in autoimmune diseases such as rheumatoid arthritis.

Safety and Toxicology: While 1,4-oxazepane-3-carboxylic acid-based compounds show promising therapeutic potential, their safety profile must be carefully evaluated. Preclinical studies have generally demonstrated low toxicity at therapeutic doses, but long-term safety data are still being collected. Common side effects observed include gastrointestinal disturbances and mild liver enzyme elevations.

FUTURE DIRECTIONS: The future development of 1,4-oxazepane-3-carboxylic acid-based drugs holds significant promise. Ongoing research aims to optimize lead compounds by enhancing their pharmacokinetic properties and reducing off-target effects. Additionally, combination therapies involving these compounds are being explored to improve treatment outcomes in complex diseases such as cancer and autoimmune disorders.

In conclusion, 1,4-Oxazepane-3-carboxylic acid (CAS No. 1262407-75-9) is a valuable compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activity make it an attractive scaffold for drug discovery efforts targeting various disease pathways. As research continues to advance, it is likely that new derivatives will emerge with improved therapeutic profiles and broader clinical applications.